Cas no 54382-73-9 (Rac-Corey Lactone)

• Product Name: Rac-Corey Lactone
• CAS No: 54382-73-9
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 940959
• Update Time: 2025-06-08

Rac-Corey Lactone Chemical and Physical Properties

Names and Identifiers

• (+/-)-corey lactone, 5-(4-phenylbenzoate)
• (+/-)-COREY LACTONE 4-PHENYLBENZOATE
• <3aR(3aα,4α,5β,6aα)>-(-)-5-(1,1'-biphenyl-4-carbonyloxy)hexahydro-4-hydroxymethyl-2H-cyclopenta<b>furan-2-one
• Rac-Corey Lactone
• - COREY LACTONE-5-(4-PHENYLBENZOATE)
• (3ARS,4SR,5RS,6ASR)-HEXAHYDRO-4-HYDROXYMETHYL-5-(4-PHENYLBENZOYLOXY)CYCLOPENTA[B]FURAN-2-ONE
• RACEMIC COREY LACTONE P-PHENYLBENZOATE ALCOHOL
• (3aR,4S,5R,6aS)-Hexahydro-4-hydroxymethyl-5-(4-phenylbenzyloxy)cyclopenta[b]furan-2-one

• Inchi： 1S/C21H20O5/c22-12-17-16-10-20(23)25-18(16)11-19(17)26-21(24)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-9,16-19,22H,10-12H2
• InChI Key： SZJVIFMPKWMGSX-UHFFFAOYSA-N
• SMILES： O1C(CC2C1CC(C2CO)OC(C1C=CC(C2C=CC=CC=2)=CC=1)=O)=O

Computed Properties

• Exact Mass: 352.13100

Experimental Properties

• Density: 1.32
• Melting Point: 134-136 ºC
• PSA: 72.83000
• LogP: 2.82290

Rac-Corey Lactone Security Information

• Safety Instruction： S22; S24/25
• Safety Term：S22;S24/25

Additional information on Rac-Corey Lactone

Recent Advances in the Synthesis and Applications of Rac-Corey Lactone (54382-73-9)

The compound 54382-73-9, commonly known as Rac-Corey Lactone, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile role as a key intermediate in the synthesis of prostaglandins and other bioactive molecules. Recent studies have focused on optimizing its synthetic pathways, exploring its biological activities, and expanding its applications in drug development. This research brief consolidates the latest findings and advancements related to Rac-Corey Lactone, providing a comprehensive overview for professionals in the field.

One of the most notable developments in the synthesis of Rac-Corey Lactone involves the use of asymmetric catalysis to improve enantioselectivity and yield. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic system employing chiral palladium complexes, which achieved an enantiomeric excess (ee) of over 95%. This breakthrough not only enhances the efficiency of Rac-Corey Lactone production but also reduces the environmental impact by minimizing waste generation. The study underscores the potential of transition metal catalysis in streamlining the synthesis of complex lactones.

In addition to synthetic improvements, recent research has delved into the biological properties of Rac-Corey Lactone and its derivatives. A collaborative study between academic and industrial researchers, published in Bioorganic & Medicinal Chemistry Letters, highlighted its role as a precursor for prostaglandin analogs with anti-inflammatory and vasodilatory effects. The study identified several structurally modified derivatives of Rac-Corey Lactone that exhibited enhanced binding affinity to prostaglandin receptors, paving the way for the development of next-generation therapeutics for cardiovascular and inflammatory diseases.

Another area of interest is the application of Rac-Corey Lactone in the synthesis of natural products and bioactive compounds. A 2024 report in Chemical Communications detailed its use as a building block for the total synthesis of marine-derived polyketides, which display potent anticancer activity. The researchers successfully leveraged the lactone's reactivity to construct complex polycyclic frameworks, demonstrating its utility in accessing structurally diverse natural products. This approach opens new avenues for drug discovery, particularly in the realm of oncology.

Despite these advancements, challenges remain in the large-scale production and purification of Rac-Corey Lactone. A recent review in Organic Process Research & Development discussed the limitations of current industrial processes, such as low scalability and high production costs. The authors proposed innovative solutions, including continuous flow chemistry and biocatalytic methods, to address these issues. These strategies aim to make Rac-Corey Lactone more accessible for pharmaceutical applications while maintaining high purity and yield standards.

In conclusion, Rac-Corey Lactone (54382-73-9) continues to be a focal point in chemical biology and pharmaceutical research, with recent studies highlighting its synthetic versatility and biological relevance. The integration of advanced catalytic systems, structural modifications, and novel applications underscores its potential as a cornerstone in drug development. Future research should focus on overcoming production challenges and further exploring its therapeutic potential to fully realize its benefits in medicine.